Cas no 1805444-70-5 (6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1805444-70-5
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4884868
• Update Time: 2025-06-11

6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-4-6-3-5(1-2-14)7(8(11)12)9(13)15-6/h3,8H,1,4H2
• InChI Key： GBIOKNAFYXNHEX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC#N)C(C(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile

Introduction to 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile (CAS No. 1805444-70-5)

6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile (CAS No. 1805444-70-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound, characterized by its bromomethyl, difluoromethyl, and fluoro substituents, presents a unique combination of functional groups that make it a valuable intermediate in the synthesis of various heterocyclic compounds.

The bromomethyl moiety in the molecule serves as a reactive handle for further functionalization, enabling the introduction of nucleophiles such as amines, alcohols, and thiols. This reactivity is particularly useful in constructing more complex molecular architectures, including peptidomimetics and bioactive scaffolds. The presence of the difluoromethyl group enhances the metabolic stability of the compound and can influence its pharmacokinetic properties, making it an attractive candidate for drug development. Additionally, the fluoropyridine core is known for its role in modulating receptor binding and improving drug-like properties such as lipophilicity and solubility.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that fluoropyridines can act as key pharmacophores in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The acetonitrile group at the 4-position of 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile not only contributes to the overall solubility of the compound but also provides a site for further derivatization through nucleophilic substitution reactions.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors targeting critical biological pathways. For example, recent investigations have highlighted its role in developing inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. The combination of bromomethyl, difluoromethyl, and fluoro substituents allows for fine-tuning of binding interactions with protein targets, thereby optimizing potency and selectivity. Furthermore, the acetonitrile moiety can be further functionalized to introduce additional pharmacophoric elements, enhancing the compound's therapeutic potential.

The synthetic accessibility of 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile also contributes to its appeal in medicinal chemistry. The compound can be readily synthesized through multi-step organic transformations involving halogenation reactions, nucleophilic substitutions, and protection-deprotection strategies. These synthetic routes are well-documented and scalable, making it feasible to produce sufficient quantities for both preclinical studies and industrial applications.

Recent advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have been employed to predict binding affinities and interactions with biological targets, providing insights into how structural modifications can enhance drug efficacy. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives rapidly and efficiently.

The agrochemical sector has also shown interest in fluorinated pyridines due to their role in developing novel pesticides and herbicides. The unique electronic properties conferred by fluorine atoms can improve the bioactivity and environmental stability of agrochemicals. In this context, 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile serves as a versatile building block for designing compounds that target specific enzymatic pathways in pests while minimizing toxicity to non-target organisms.

Looking ahead, the continued exploration of fluorinated pyridines is expected to yield novel therapeutics with improved pharmacological profiles. The ability to modify key functional groups while maintaining core structural elements allows for rapid optimization cycles during drug discovery campaigns. As such, 6-(Bromomethyl)-3-(difluoromethyl)-2-fluoropyridine-4-acetonitrile is poised to remain a cornerstone compound in both academic research and industrial development.